Cas no 2248389-38-8 (3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel-)

• Product Name: 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel-
• CAS No: 2248389-38-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6406809
• PubChem ID: 155904784
• Update Time: 2025-10-28

3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5S)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 2248389-38-8
• AT32146
• 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel-

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-7-4-5-8(7)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9+/m1/s1
• InChI Key： RSDWKMNMYQDLJN-HLTSFMKQSA-N
• SMILES： [C@]12([H])[C@]([H])(CC1)CN(C(OC(C)(C)C)=O)[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±25.0 °C(Predicted)
• pka: 4.05±0.20(Predicted)

Additional information on 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel-

3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel- (CAS No: 2248389-38-8): A Comprehensive Overview in Modern Chemical Biology

Chemical entities with intricate stereochemistry and functional groups often play pivotal roles in pharmaceutical and biochemical research. Among these, 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel- (CAS No: 2248389-38-8) stands out due to its unique bicyclic structure and multiple stereocenters. This compound has garnered significant attention in the scientific community for its potential applications in drug discovery and molecular recognition.

The bicyclic framework of this molecule imparts a high degree of rigidity and specificity, which is often desirable in the design of bioactive compounds. The presence of three stereocenters at the (1R,2S,5S)-configuration further enhances its chiral complexity, making it a valuable scaffold for studying stereoelectronic effects in biological systems. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, opening new avenues for their exploration.

In the realm of pharmaceutical research, the dicarboxylic acid moieties in this compound provide multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. The ester group at the 3-position introduces a hydrophobic region that can interact favorably with lipid bilayers or hydrophobic pockets in proteins. This feature has been exploited in the design of peptidomimetics and protease inhibitors, where mimicking the conformational flexibility of natural peptides is crucial.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The bicyclo[3.2.0]heptane core serves as an excellent platform for constructing polycyclic systems with enhanced binding affinity and selectivity. Researchers have leveraged this scaffold to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. The stereochemical integrity of this compound ensures that any derivatives retain the desired biological activity while minimizing off-target effects.

The synthesis of 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the precise stereochemical outcome required for biological activity. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of stereocontrol in medicinal chemistry.

Recent studies have begun to explore the pharmacological potential of this compound and its derivatives. For instance, modifications to the ester group have been investigated to enhance metabolic stability while preserving bioactivity. Additionally, computational modeling has been used to predict how different substituents at various positions on the bicyclic core might influence binding interactions with biological targets. Such computational approaches are increasingly integral to drug discovery pipelines.

The (1R,2S,5S)-configuration of this molecule is particularly noteworthy because it aligns with natural product scaffolds that exhibit significant biological activity. By mimicking these natural structures through synthetic chemistry, researchers can harness evolutionary honed molecular recognition principles to design more effective therapeutic agents. This approach has been successful in developing small-molecule probes that interact with elusive biological targets.

The versatility of 3-Azabicyclo[3.2.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1R,2S,5S)-rel- extends beyond its role as a mere building block; it also serves as a model system for studying conformational dynamics in peptidomimetics and other bioactive molecules. Understanding how such rigid scaffolds behave in solution and upon binding to biological targets is crucial for designing next-generation drugs that can modulate disease pathways effectively.

In conclusion,CAS No: 2248389-38-8, represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive compounds with significant pharmaceutical promise. Its unique stereochemistry,bicyclic framework, and multiple functional groups make it an invaluable tool for both academic research and industrial drug development programs aimed at addressing unmet medical needs.